Cas no 79966-33-9 (Benzo[b]naphtho[2,3-d]thiophene,11-methyl-)

• Product Name: Benzo[b]naphtho[2,3-d]thiophene,11-methyl-
• CAS No: 79966-33-9
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 575464
• PubChem ID: 149795
• Update Time: 2025-04-19

Benzo[b]naphtho[2,3-d]thiophene,11-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,3-d]thiophene,11-methyl-
• 11-methylnaphtho[2,3-b][1]benzothiole
• Benzo[b]naphtho[2,3]thiophene, 11-methyl
• Benzo[b]naphtho[2,3-d]thiophene, 11-methyl
• 79966-33-9
• BXBYDPRWMFDDSH-UHFFFAOYSA-N
• SCHEMBL22591585
• DTXSID901000866
• Benzo(b)naphtho(2,3-d)thiophene, 11-methyl-
• 11-Methylbenzo(b)naphtho(2,3-d)thiophene
• 11-methylbenzo[b]naphtho[2,3-d]thiophene

• Inchi： 1S/C17H12S/c1-11-13-7-3-2-6-12(13)10-16-17(11)14-8-4-5-9-15(14)18-16/h2-10H,1H3
• InChI Key： BXBYDPRWMFDDSH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=C1C=CC=CC1=C2C

Computed Properties

• Exact Mass: 248.06606
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0